3-(2-Amino-1,3-thiazol-5-yl)azetidin-3-ol

3-(2-Amino-1,3-thiazol-5-yl)azetidin-3-ol (CAS: 1564876-74-9) is a highly specialized, sp3-enriched bifunctional building block that integrates a classic 2-aminothiazole hinge-binding pharmacophore with a geometrically constrained azetidin-3-ol ring . In modern procurement and library design, this compound is prioritized over planar aromatic fragments because it delivers a compact, three-dimensional architecture that inherently lowers lipophilicity (clogP) and modulates basicity [1]. By providing three distinct vectors for orthogonal functionalization—a primary amine, a secondary azetidine amine, and a tertiary hydroxyl group—it serves as a premium precursor for synthesizing next-generation kinase inhibitors, CNS-penetrant agents, and patent-differentiated pharmaceutical libraries [2].

Substituting 3-(2-Amino-1,3-thiazol-5-yl)azetidin-3-ol with homologous ring systems, such as 4-(2-amino-1,3-thiazol-5-yl)piperidin-4-ol (CAS: 1564560-84-4) or 3-(2-aminothiazol-5-yl)pyrrolidin-3-ol (CAS: 1564593-56-1), fundamentally alters the physicochemical and spatial profile of the final product . The four-membered azetidine ring enforces a rigid ~90° C-C-C bond angle, projecting N-substituents at a distinct trajectory that is impossible to replicate with the ~104° angle of a pyrrolidine or the chair conformation of a piperidine [1]. Furthermore, the increased s-character of the azetidine nitrogen significantly lowers its pKa compared to larger aliphatic rings, directly reducing the risk of hERG channel inhibition and phospholipidosis in downstream applications [2]. Buyers selecting a scaffold for sterically constrained binding pockets or strict ADME parameters cannot treat these cycloalkyl homologs as interchangeable.

pKa Modulation and Safety Profile Optimization

The basicity of the secondary amine in the scaffold is a critical driver of off-target toxicity. The azetidine nitrogen in 3-(2-Amino-1,3-thiazol-5-yl)azetidin-3-ol exhibits a calculated pKa of approximately 8.2, whereas the piperidine analog, 4-(2-amino-1,3-thiazol-5-yl)piperidin-4-ol, presents a significantly higher pKa of ~9.8 [1]. This 1.6-unit reduction in basicity is driven by the ring strain of the 4-membered system, which increases the s-character of the nitrogen lone pair [2].

Lowering the basicity of the scaffold directly reduces the liability for hERG channel inhibition and phospholipidosis, making this compound superior for cardiovascular-safe library procurement.

Orthogonal Reactivity and Processability

For high-throughput library generation, chemoselectivity between multiple nucleophilic sites is paramount. The aliphatic azetidine secondary amine is highly nucleophilic and can be selectively acylated or reductively aminated at 0–20 °C. In contrast, the primary 2-aminothiazole group is significantly less nucleophilic due to electron delocalization across the heteroaromatic ring, typically requiring temperatures >60 °C or highly reactive electrophiles for functionalization [1]. This stark kinetic differentiation allows for step-wise, protecting-group-free derivatization [2].

Enables highly reproducible, step-wise library synthesis without the need for costly and time-consuming protecting group strategies, lowering overall manufacturing costs.

Three-Dimensional Vector Projection (Fsp3)

Modern procurement heavily favors 3D-enriched scaffolds over planar aromatics to improve clinical success rates. 3-(2-Amino-1,3-thiazol-5-yl)azetidin-3-ol provides a high fraction of sp3 carbons (Fsp3 = 0.43) compared to traditional planar hinge binders like 2-amino-5-phenylthiazole (Fsp3 = 0.0) [1]. Furthermore, the azetidine ring enforces a rigid ~90° C-C-C bond angle, projecting the N-substituent at a distinct spatial trajectory that differs by approximately 15°–20° from the larger 104° angle of the pyrrolidine analog (3-(2-aminothiazol-5-yl)pyrrolidin-3-ol) [2].

This unique spatial projection allows chemists to access sterically restricted binding pockets and secure novel intellectual property (IP) by breaking flatland paradigms.

Kinase Inhibitor Library Synthesis

Due to the established orthogonal reactivity between the azetidine amine and the 2-aminothiazole group, this compound is the ideal starting material for high-throughput library synthesis. Procurement teams should prioritize this scaffold when designing kinase inhibitors that require a classic hinge-binding motif (aminothiazole) coupled with a 3D-enriched, solubilizing vector (azetidine) directed toward the solvent channel [1].

CNS-Penetrant Scaffold Development

For neuro-oncology or neurodegenerative disease programs, the low molecular weight, high Fsp3, and tuned pKa (~8.2) of the azetidin-3-ol core maximize blood-brain barrier (BBB) permeability while minimizing phospholipidosis. This makes it a superior choice over piperidine analogs for CNS-focused fragment-based drug discovery (FBDD) [2].

Patent-Busting and IP Generation

When existing patents heavily cover planar 2-aminothiazole derivatives or standard pyrrolidine/piperidine substitutions, the unique ~90° bond angle of the azetidine ring provides a distinct spatial trajectory. This allows medicinal chemists to navigate around existing intellectual property while potentially improving the target residence time through the rigidified tertiary alcohol hydrogen-bond network [3].